Ethyl 2-hydroxy-3-methoxypropanoate
Description
Ethyl 2-hydroxy-3-methoxypropanoate (EHMP) is an organic compound belonging to the class of esters. It is an important intermediate in the synthesis of various compounds, such as drugs and natural products. EHMP is also used in the synthesis of various other compounds, including pharmaceuticals, fragrances, and food additives. EHMP has been studied extensively for its biochemical and physiological effects, as well as its potential applications in laboratory experiments.
Scientific Research Applications
Enzymatic Hydrolysis and Ultrasound Application
Ethyl 2-hydroxy-3-methoxypropanoate has been studied in the context of enzymatic hydrolysis. A study by Ribeiro, Passaroto, and Brenelli (2001) explored the use of ultrasound in the enzymatic resolution of ethyl 3-hydroxy-3-phenylpropanoate. They found that ultrasound bath application led to a significant decrease in reaction time without affecting the yield or enantiomeric excess of the products, compared to traditional magnetic stirring methods (Ribeiro, Passaroto, & Brenelli, 2001).
Interactions in Crystal Packing
Zhang, Wu, and Zhang (2011) investigated the crystal packing of ethyl (Z)-2-cyano-3-[(4-alkoxyphenyl)amino]prop-2-enoates. They discovered that N⋯π and O⋯π interactions, rather than direct hydrogen bonding, played a significant role in the crystal packing of these compounds, which is relevant for understanding the molecular structures and properties of related esters (Zhang, Wu, & Zhang, 2011).
Solubility and Phase Behavior Studies
Bermejo, Ibáñez, Stateva, and Fornari (2013) focused on the solubility of CO2 in ethyl lactate (ethyl 2-hydroxypropanoate), a compound closely related to ethyl 2-hydroxy-3-methoxypropanoate. Their research provides critical data for the modeling and design of processes in the food, pharmaceutical, and chemical industries, highlighting the potential of such esters in supercritical media and extraction processes (Bermejo et al., 2013).
Sensory Evaluation in Wine
Gammacurta et al. (2018) conducted a study on ethyl 2-hydroxy-3-methylbutanoate enantiomers, investigating their chemical and sensory characteristics in wines. They found that these compounds, while present in wines, did not significantly contribute to the fruity aroma, providing insights into the sensory aspects of wine chemistry (Gammacurta et al., 2018).
properties
IUPAC Name |
ethyl 2-hydroxy-3-methoxypropanoate |
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InChI |
InChI=1S/C6H12O4/c1-3-10-6(8)5(7)4-9-2/h5,7H,3-4H2,1-2H3 |
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InChI Key |
NRIKZWZJVNSHAY-UHFFFAOYSA-N |
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Canonical SMILES |
CCOC(=O)C(COC)O |
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| Source | PubChem | |
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Molecular Formula |
C6H12O4 |
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| Source | PubChem | |
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Molecular Weight |
148.16 g/mol |
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Product Name |
Ethyl 2-hydroxy-3-methoxypropanoate | |
CAS RN |
849736-99-8 |
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| Record name | ethyl 2-hydroxy-3-methoxypropanoate | |
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